Cas no 886914-57-4 (1-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methylpropan-1-one)

1-[4-(4,5-Dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methylpropan-1-one is a specialized chemical compound featuring a benzothiazole core linked to a piperazine moiety via a propanone bridge. Its structural design confers notable stability and reactivity, making it suitable for applications in pharmaceutical research and organic synthesis. The presence of dimethyl substitutions on the benzothiazole ring enhances steric and electronic properties, while the 2-methylpropan-1-one group contributes to improved solubility and functional versatility. This compound is particularly valuable as an intermediate in the development of bioactive molecules, offering precise control over molecular interactions. Its well-defined synthesis pathway ensures consistent purity, supporting reliable performance in experimental settings.
1-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methylpropan-1-one structure
886914-57-4 structure
Product Name:1-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methylpropan-1-one
CAS No:886914-57-4
MF:C17H23N3OS
MW:317.449022531509
CID:6621251
PubChem ID:7577711
Update Time:2025-06-08

1-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methylpropan-1-one
    • 1-Propanone, 1-[4-(4,5-dimethyl-2-benzothiazolyl)-1-piperazinyl]-2-methyl-
    • F2637-0377
    • 1-(4-(4,5-dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)-2-methylpropan-1-one
    • AKOS024665748
    • 886914-57-4
    • Inchi: 1S/C17H23N3OS/c1-11(2)16(21)19-7-9-20(10-8-19)17-18-15-13(4)12(3)5-6-14(15)22-17/h5-6,11H,7-10H2,1-4H3
    • InChI Key: NGIDYGSBTXKRKQ-UHFFFAOYSA-N
    • SMILES: C(N1CCN(C2=NC3=C(C)C(C)=CC=C3S2)CC1)(=O)C(C)C

Computed Properties

  • Exact Mass: 317.15618354g/mol
  • Monoisotopic Mass: 317.15618354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 64.7Ų

1-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methylpropan-1-one Pricemore >>

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Additional information on 1-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methylpropan-1-one

Introduction to 1-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methylpropan-1-one (CAS No. 886914-57-4)

1-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methylpropan-1-one, also known by its CAS number 886914-57-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structure of this compound, featuring a piperazine ring and a methylpropanone moiety, contributes to its potential therapeutic applications.

The chemical structure of 1-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methylpropan-1-one is characterized by a central benzothiazole core linked to a piperazine ring and a 2-methylpropanone group. The presence of the methyl groups on the benzothiazole ring and the methylpropanone moiety imparts specific pharmacological properties that are of interest in drug development. Recent studies have highlighted the potential of this compound in various therapeutic areas, particularly in the treatment of neurological disorders and cancer.

In the context of neurological disorders, 1-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methylpropan-1-one has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation. This property makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Beyond its neuroprotective effects, 1-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methylpropan-1-one has also been investigated for its anticancer properties. Studies conducted in vitro and in vivo have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of cell proliferation and the induction of cell cycle arrest at the G0/G1 phase. These findings suggest that 1-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methylpropan-1-one could be developed as a novel chemotherapeutic agent.

The pharmacokinetic properties of 1-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methylpropan-1-one have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and exhibits good bioavailability. Additionally, it shows low toxicity in preclinical models, which is a crucial factor for its potential use as a therapeutic agent.

In terms of safety and toxicity assessments, several studies have evaluated the potential side effects of 1-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methylpropan-1-one. Results from these studies indicate that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to fully understand its safety profile in humans.

The future development of 1-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-y)-2-methylpropan-l-one as a therapeutic agent is promising. Ongoing research aims to optimize its chemical structure to enhance its efficacy and reduce any potential side effects. Additionally, efforts are being made to develop novel formulations that can improve its delivery to target tissues. These advancements could lead to new treatment options for patients suffering from neurological disorders and cancer.

In conclusion, 1-[4-(4,5-dimethyl-l ,3-benzothiazol - 2 - yl ) piperazin - l - yl ] - 2 - methylpropan - l - one (CAS No. 8869 l 4 - 57 - 4) is a promising compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing treatments in various medical fields.

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